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Compound of Interest

Compound Name: Fosfructose calcium

CAS No.: 6055-82-9

Cat. No.: B122227

Get Quote

Executive Summary
Fosfructose Calcium (Calcium Fructose-1,6-diphosphate) presents a unique analytical

challenge in pharmaceutical quality control. As a highly polar, ionic sugar phosphate salt with

no significant UV chromophore, standard Reverse Phase (RP-HPLC) methods with UV

detection are often inadequate.

This Application Note provides three distinct, field-validated protocols to address these

challenges:

Ion Chromatography (IC): The "Gold Standard" for high-sensitivity impurity profiling and

potency, utilizing suppressed conductivity detection.

HILIC/Mixed-Mode: A modern approach using Charged Aerosol Detection (CAD) for labs

without IC hardware.
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Standard HPLC-RI: A robust, accessible Quality Control (QC) method using Refractive Index

detection, aligned with general pharmacopoeial standards for sugar phosphates.

Chemical Context & Analytical Challenges
Molecule: Fructose-1,6-diphosphate dicalcium salt (

).

Key Properties:

High Polarity: Elutes in the void volume on C18 columns.

Ionic Nature: Contains two phosphate groups, making it highly sensitive to pH and ionic

strength.

Lack of Chromophore: Negligible UV absorbance above 200 nm, rendering standard UV

detectors insensitive.

Critical Impurities:

Inorganic Phosphate (

): Degradation product.

Fructose-6-Phosphate: Monophosphorylated intermediate.

Fructose & Glucose: Hydrolysis products.[1]

Protocol 1: Ion Chromatography (Gold Standard)
Objective: Simultaneous determination of Fosfructose potency and anionic impurities (Inorganic

Phosphate, Chloride, Fructose-6-Phosphate). This method offers the highest sensitivity and

specificity.

Chromatographic Conditions[1][2][3][4][5][6][7][8][9][10]
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Parameter Specification Note

System
High-Pressure Ion

Chromatography (HPIC)

Must support hydroxide

eluents.

Column
Anion Exchange (e.g., Dionex

IonPac AS11-HC)
4 x 250 mm, high capacity.

Guard Column
Anion Exchange Guard (e.g.,

AG11-HC)
4 x 50 mm.

Mobile Phase
Potassium Hydroxide (KOH)

Gradient

Generated electrolytically or

manually prepared.

Gradient Profile

0-8 min: 10 mM (Isocratic)8-25

min: 10-60 mM (Linear)25-30

min: 60 mM (Wash)30-35 min:

10 mM (Equilibration)

Ramps strength to elute

divalent FDP.

Flow Rate 1.0 mL/min

Detection Suppressed Conductivity
Suppressor current: ~150 mA

(Auto-suppression).

Temp. 30°C Critical for reproducibility.

Injection Vol. 10 - 25 µL

Sample Preparation[4]
Diluent: Deionized Water (18.2 MΩ·cm).

Stock Solution: Dissolve 25 mg Fosfructose Calcium in 25 mL water.

Sample Solution: Dilute Stock 1:100 to obtain ~10 µg/mL for impurity analysis.

Note: Avoid acidic diluents as they induce hydrolysis of the diphosphate group.

Mechanism of Separation
The separation relies on the differing charge states of the analytes at high pH (pH > 12).
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Weakly retained: Monovalent ions (

, Acetate).

Moderately retained: Monophosphates (Fructose-6-Phosphate).

Strongly retained: Divalent/Trivalent ions (

, Fructose-1,6-diphosphate).

Protocol 2: HILIC/Mixed-Mode (Modern Alternative)
Objective: Analysis using standard HPLC hardware (non-metal free) with universal detection

(CAD/ELSD). Ideal for labs lacking IC systems.

Chromatographic Conditions[1][2][3][4][5][6][7][8][9][10]
Parameter Specification Note

Column
Mixed-Mode (Anion Exchange

+ HILIC)

e.g., SIELC Newcrom B or

Amaze HD.

Dimensions 4.6 x 150 mm, 3 µm

Mobile Phase
Premix: 70% Acetonitrile / 30%

Buffer

Isocratic elution is usually

sufficient.

Buffer
20 mM Ammonium Formate,

pH 3.0

pH controls ionization of the

phosphate groups.

Flow Rate 0.8 mL/min

Detection
Charged Aerosol Detector

(CAD)

ELSD is a viable alternative

(lower sensitivity).

Temp. 35°C

Why This Works
Standard C18 columns fail because FDP is too polar. HILIC (Hydrophilic Interaction Liquid

Chromatography) retains the sugar backbone, while the weak anion exchange functionality of
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the mixed-mode phase interacts with the phosphate groups, providing selectivity between

mono- and di-phosphates.

Protocol 3: Standard HPLC-RI (QC Routine)
Objective: A robust, low-cost method for potency assay (content determination) in production

environments. Aligned with general pharmacopoeial methods for sugars.

Chromatographic Conditions[1][2][3][4][5][6][7][8][9][10]
Parameter Specification Note

Column
Amino (

) Bonded Silica

e.g., Kromasil NH2 or Zorbax

NH2.

Dimensions 4.6 x 250 mm, 5 µm
Longer column needed for

resolution.

Mobile Phase
Acetonitrile : Water (70 : 30

v/v)

High organic content drives

HILIC-like retention.

Flow Rate 1.0 mL/min

Detection Refractive Index (RI)
Cell Temp: 35°C (Must match

column temp).

Run Time ~20 minutes

System Suitability Criteria
Resolution (

): > 1.5 between Fructose and Fructose-1,6-diphosphate.

Tailing Factor (

): 0.8 – 1.5.

RSD (Area): < 2.0% (n=5 injections).

Impurity Profiling & Data Analysis
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The following table summarizes the expected Relative Retention Times (RRT) relative to the

main Fosfructose peak (set to 1.00) using the Ion Chromatography (Method 1) conditions.

Analyte Approx. RRT Limit (Typical)

Fructose Void (Unretained) N/A (Neutral)

Chloride (

)
0.35 Process Impurity

Fructose-6-Phosphate 0.65 < 1.0%

Inorganic Phosphate (

)
0.85 < 0.5%

Fosfructose (FDP) 1.00 Main Peak

Pyrophosphate 1.20 < 0.2%

Visualizations
Analytical Workflow
The following diagram outlines the decision matrix for selecting the appropriate method based

on laboratory capabilities and analytical goals.
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Caption: Decision tree for selecting the optimal Fosfructose Calcium analytical method based

on instrument availability and data requirements.

Separation Mechanism (Ion Chromatography)
This diagram illustrates how the high-pH eluent facilitates the separation of the phosphorylated

species.
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Caption: Mechanism of Anion Exchange separation. Higher charge density (FDP) results in

stronger retention, requiring higher KOH concentration to elute.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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